molecular formula C16H14N4O3S B5778168 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide

2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide

Cat. No. B5778168
M. Wt: 342.4 g/mol
InChI Key: SZNMQTAOTYTBNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide, also known as MTA, is a compound that has gained attention in the scientific community due to its potential applications in cancer treatment and research. MTA is a small molecule that inhibits the activity of enzymes involved in DNA synthesis and repair, making it a promising candidate for cancer therapy.

Mechanism of Action

2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide exerts its anticancer effects by inhibiting the activity of enzymes involved in the synthesis and repair of DNA, such as thymidylate synthase and PARP-1. This leads to DNA damage and cell death in cancer cells, while normal cells are less affected due to their ability to repair DNA damage more efficiently.
Biochemical and Physiological Effects:
2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also affects the cell cycle by causing cell cycle arrest in the G2/M phase. Additionally, 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide has been found to modulate the expression of various genes involved in cancer progression and metastasis.

Advantages and Limitations for Lab Experiments

2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide is a relatively small molecule that can be easily synthesized and purified, making it a useful tool in research. Its specificity for enzymes involved in DNA synthesis and repair also allows for targeted effects on cancer cells. However, 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide's potency and effectiveness can vary depending on the cancer cell line and experimental conditions used.

Future Directions

1. Combination therapy: 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide has shown potential for use in combination with other anticancer agents, such as radiation therapy and chemotherapy, to enhance their effectiveness.
2. Targeting specific cancer types: Further research can explore the use of 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide in specific cancer types, such as breast and lung cancer, to determine its effectiveness and potential for clinical use.
3. Development of analogs: Analogues of 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide with improved potency and specificity for target enzymes can be developed through structure-activity relationship studies.
4. Mechanistic studies: Further understanding of the mechanisms of action of 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide can aid in the development of more effective cancer therapies.

Synthesis Methods

2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide can be synthesized through a multistep process involving the reaction of 2-mercaptobenzimidazole with 3-nitrobenzyl bromide and subsequent acetylation of the resulting intermediate. The purity and yield of the final product can be improved through various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. It has also been found to sensitize cancer cells to radiation therapy, making it a potential adjuvant treatment. Additionally, 2-[2-(methylthio)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide has been used as a tool in research to study the role of enzymes involved in DNA synthesis and repair.

properties

IUPAC Name

2-(2-methylsulfanylbenzimidazol-1-yl)-N-(3-nitrophenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14N4O3S/c1-24-16-18-13-7-2-3-8-14(13)19(16)10-15(21)17-11-5-4-6-12(9-11)20(22)23/h2-9H,10H2,1H3,(H,17,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SZNMQTAOTYTBNB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=NC2=CC=CC=C2N1CC(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[2-(methylsulfanyl)-1H-benzimidazol-1-yl]-N-(3-nitrophenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.